Cas no 158243-62-0 (2,1-Benzisoxazole,4,5,6,7-tetrahydro-3,7-dimethyl-)

• Product Name: 2,1-Benzisoxazole,4,5,6,7-tetrahydro-3,7-dimethyl-
• CAS No: 158243-62-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 108057
• PubChem ID: 10329449
• Update Time: 2025-04-18

2,1-Benzisoxazole,4,5,6,7-tetrahydro-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole,4,5,6,7-tetrahydro-3,7-dimethyl-
• 2,1-Benzisoxazole,4,5,6,7-tetrahydro-3,7-dimethyl-(9CI)
• 3,7-dimethyl-4,5,6,7-tetrahydrobenzo[c]isoxazole
• 3,7-DIMETHYL-4,5,6,7-TETRAHYDRO-2,1-BENZOXAZOLE
• 158243-62-0

• Inchi： 1S/C9H13NO/c1-6-4-3-5-8-7(2)11-10-9(6)8/h6H,3-5H2,1-2H3
• InChI Key： PNILOTIAMZAHFM-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C(C(C)CCC2)=N1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų